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Compound of Interest

Compound Name: Aluminum sulfate hydrodrate

Cat. No.: B1260447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of aluminum sulfate in

traditional chemical fire-extinguishing foams. The information compiled is based on historical

and contemporary data to facilitate understanding and further research into foam-based

extinguishing agents.

Introduction
Aluminum sulfate is a key component in a class of fire-extinguishing agents known as chemical

foams. Historically, these foams were among the first developed for combating liquid fuel fires.

The fundamental principle of their operation is a chemical reaction in situ that generates a foam

blanket, effectively smothering the fire. This is achieved by separating the fuel from the oxygen

supply and providing a cooling effect.[1][2] While largely superseded in many applications by

modern synthetic foams like Aqueous Film-Forming Foam (AFFF), the study of chemical foams

provides valuable insights into the fundamental principles of fire suppression by foam.[1]

Mechanism of Action
The fire-extinguishing action of aluminum sulfate-based foams is primarily driven by a chemical

reaction between an acidic aluminum sulfate solution and a basic sodium bicarbonate solution.

[2][3] When these two solutions are mixed, a large volume of carbon dioxide gas is rapidly

produced.[2][3]
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The overall chemical reaction is as follows:

Al₂(SO₄)₃ + 6NaHCO₃ → 2Al(OH)₃ + 3Na₂SO₄ + 6CO₂

This reaction generates carbon dioxide gas, which is then trapped in a liquid solution

containing a foam stabilizer to form a persistent foam blanket.[1] The foam acts to extinguish

the fire through:

Smothering: The foam blanket creates a physical barrier, preventing flammable vapors from

reaching the air and oxygen from reaching the fuel surface.[1][2]

Cooling: The water contained within the foam bubbles absorbs heat from the fuel surface.[2]

Inerting: The release of non-combustible carbon dioxide gas helps to dilute the concentration

of flammable gases.

Formulation
A typical chemical foam extinguisher contains two separate solutions that are mixed upon

activation.

"A" Solution (Acidic): An aqueous solution of aluminum sulfate (Al₂(SO₄)₃).

"B" Solution (Basic): An aqueous solution of sodium bicarbonate (NaHCO₃) containing a

foam stabilizer.

Foam Stabilizers:

The stability of the foam blanket is crucial for its effectiveness. Without a stabilizing agent, the

gas bubbles would quickly coalesce and rupture. Historically, natural surfactants were

commonly used as foam stabilizers.[1][4]

Saponins: These are glycosidic compounds found in many plants, such as licorice root

(Glycyrrhiza glabra).[1][5][6][7][8] They are known for their ability to reduce surface tension

and create stable foams.[5][6][7][8]

Proteins: Materials such as dried blood or glue have also been used to stabilize the foam.[4]
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The choice and concentration of the stabilizer significantly impact the foam's properties, such

as its expansion ratio and drainage time.

Quantitative Performance Data
Quantitative data for historical chemical foams is not as extensively documented as for modern

synthetic foams. However, based on available information, the following table summarizes

typical performance characteristics. For comparison, data for a modern AFFF is also included.

Parameter
Chemical Foam (Aluminum
Sulfate-based)

Modern AFFF (6%)

Expansion Ratio 7:1 to 10:1 6:1 to 12:1

25% Drainage Time

Data not readily available;

generally lower than modern

foams.

Approximately 2.5 to 4.6

minutes

Extinguishment Time

(Gasoline)
Up to 1 minute for a 10 m² fire

Less than 1 minute for a 10 m²

fire

Extinguishment Time (Diesel) Up to 1 minute for a 10 m² fire
Less than 1 minute for a 10 m²

fire

Note: Performance can vary based on the specific formulation, equipment, and fire scenario.

Experimental Protocols
The following are generalized protocols for evaluating the performance of fire-extinguishing

foams, adapted for the context of aluminum sulfate-based chemical foams. These are based on

principles outlined in standards such as NFPA 11 and UL 162, which are primarily for modern

foams.

5.1. Protocol for Determining Foam Expansion Ratio and Drainage Time

Objective: To measure the volume of foam produced from a given volume of foam solution

(expansion ratio) and the rate at which the liquid drains from the foam (drainage time).

Materials:
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Aluminum sulfate solution

Sodium bicarbonate solution with stabilizer

Two graduated cylinders (100 mL)

A larger collection cylinder or vessel of known volume (e.g., 1000 mL)

Stopwatch

Balance

Procedure:

Prepare the "A" and "B" solutions according to the desired formulation.

Simultaneously pour equal volumes of the "A" and "B" solutions into the collection vessel.

The chemical reaction will immediately generate foam.

Allow the foam to expand fully.

Once the foam generation has ceased, level the top of the foam in the collection vessel and

record the total volume of the foam produced.

Calculate the Expansion Ratio:

Expansion Ratio = (Total Volume of Foam) / (Total Volume of "A" and "B" solutions used)

Immediately after measuring the foam volume, begin collecting the liquid that drains from the

foam into a separate, pre-weighed graduated cylinder.

Record the time it takes for 25% of the initial liquid volume to drain from the foam. This is the

25% Drainage Time.

5.2. Protocol for Small-Scale Fire Extinguishment Test

Objective: To evaluate the effectiveness of the foam in extinguishing a controlled liquid

hydrocarbon fire.
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Materials:

Prepared "A" and "B" foam solutions

A fire-resistant pan (e.g., steel, with a surface area of approximately 0.5 m²)

A hydrocarbon fuel (e.g., heptane or gasoline)

A method for safely igniting the fuel

A foam application device that allows for the mixing of the two solutions upon discharge

Stopwatch

Personal protective equipment (PPE)

Procedure:

Place the fire pan in a safe, well-ventilated area, away from other flammable materials.

Add a measured amount of fuel to the pan to create a shallow layer.

Safely ignite the fuel and allow it to pre-burn for a specified time (e.g., 30 seconds) to allow

the fire to establish.

Activate the foam application device, ensuring the "A" and "B" solutions mix, and apply the

foam to the fire.

Start the stopwatch as soon as foam application begins.

Apply the foam until the fire is completely extinguished.

Record the Extinguishment Time.

Observe the foam blanket for a set period after extinguishment (e.g., 5 minutes) to check for

re-ignition.

Visualizations
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6.1. Chemical Reaction Pathway

Reactants

Products

Aluminum Sulfate
(Al₂ (SO₄)₃)

Aluminum Hydroxide
(2Al(OH)₃)

Sodium Sulfate
(3Na₂SO₄)

Sodium Bicarbonate
(6NaHCO₃)

Carbon Dioxide Gas
(6CO₂)

Click to download full resolution via product page

Caption: Chemical reaction pathway for foam generation.

6.2. Experimental Workflow for Foam Performance Evaluation
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Prepare 'A' (Al₂ (SO₄)₃)
and 'B' (NaHCO₃ + Stabilizer)

Solutions

Mix 'A' and 'B' Solutions

Foam Generation

Performance Evaluation

Measure Expansion Ratio
and Drainage Time

Conduct Fire
Extinguishment Test

Record and Analyze Data
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Caption: Workflow for evaluating foam performance.

6.3. Logical Relationship of Fire Suppression Mechanism

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1260447?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application of
Aluminum Sulfate Foam

Formation of a
Stable Foam Blanket

Smothering:
Oxygen Exclusion

Cooling:
Heat Absorption

Inerting:
CO₂ Dilution

Fire Extinguishment
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Caption: Fire suppression mechanism of chemical foam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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